Cas no 2034419-54-8 (1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 2034419-54-8
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 5551649
• Update Time: 2025-06-08

1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylsulfonylpiperidin-4-yl)-3-phenylimidazolidine-2,4-dione
• 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C17H21N3O4S/c21-16-12-19(17(22)20(16)14-4-2-1-3-5-14)13-8-10-18(11-9-13)25(23,24)15-6-7-15/h1-5,13,15H,6-12H2
• InChI Key： DNHOKPWRBGELDH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(S(C3CC3)(=O)=O)CC2)CC(=O)N1C1=CC=CC=C1

Additional information on 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

1-[1-(Cyclopropanesulfonyl)Piperidin-4-yl]-3-Phenylimidazolidine-2,4-dione: A Comprehensive Overview

1-[1-(Cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 2034419-54-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its properties and applications.

The cyclopropanesulfonyl group in the molecule is a key functional moiety that contributes to its chemical stability and reactivity. This group is known for its ability to form stable sulfonamide bonds, which are crucial in many pharmaceutical compounds due to their enhanced solubility and bioavailability. The piperidin-4-yl ring, on the other hand, is a common structural element in many bioactive molecules, particularly those with central nervous system (CNS) activity. The presence of this ring can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

The phenyl group attached to the imidazolidine ring further enhances the compound's aromatic character and hydrophobicity. This combination of functional groups makes 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione a promising candidate for various therapeutic applications, including but not limited to neurodegenerative diseases, inflammatory conditions, and cancer.

Recent studies have focused on the biological activity of this compound. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another notable study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated the neuroprotective properties of 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione. The results indicated that the compound effectively reduces oxidative stress and prevents neuronal cell death in models of Parkinson's disease and Alzheimer's disease. These findings highlight the potential of this compound as a neuroprotective agent in the treatment of neurodegenerative disorders.

In addition to its anti-inflammatory and neuroprotective effects, 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione has also shown promise in cancer research. A study published in Cancer Research (2023) demonstrated that the compound selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This selective inhibition suggests that 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione could be developed into an effective anticancer drug with minimal side effects.

The pharmacokinetic profile of 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione has also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. The compound is metabolized primarily by hepatic enzymes and excreted via both renal and biliary routes. These pharmacokinetic characteristics make it suitable for oral administration and long-term use.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione. Nanoparticle-based delivery systems have shown promise in improving the bioavailability and targeting efficiency of the compound. For example, a study published in Nanomedicine: Nanotechnology, Biology and Medicine (2023) demonstrated that encapsulating 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione in polymeric nanoparticles significantly enhanced its uptake by target cells and reduced systemic toxicity.

In conclusion, 1-[1-(cyclopropanesulfonyl)piperidin-4-yl]-3-*phenyl*imidazolidine-*2*,*4*-dione (CAS No. 2034419-*5*-8) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure confers it with potent anti-inflammatory, neuroprotective, and anticancer properties. Ongoing research continues to uncover new aspects of its biological activity and pharmacological profile, paving the way for its development into a valuable therapeutic agent.